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Compound of Interest

Compound Name: Isorhamnetin 3-gentiobioside

Cat. No.: B15592804 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the chemical structure, properties, and

known biological activities of Isorhamnetin 3-gentiobioside, a flavonoid glycoside of interest

to researchers in pharmacology, cell biology, and drug development. This document

summarizes key quantitative data, outlines relevant experimental protocols, and visualizes

associated biological pathways.

Chemical Structure and Properties
Isorhamnetin 3-gentiobioside is a naturally occurring flavonoid, specifically an O-methylated

flavonol glycoside. Its structure consists of the aglycone isorhamnetin linked to a gentiobiose

sugar moiety.
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Figure 1. 2D chemical structure of Isorhamnetin 3-gentiobioside.

Physicochemical Properties:

While specific experimental data for the melting and boiling points of Isorhamnetin 3-
gentiobioside are not readily available in the current literature, data for its aglycone,

isorhamnetin, is provided for reference.

Property Value Source

Molecular Formula C28H32O17 [1]

Molecular Weight 640.54 g/mol [1]

Solubility Soluble in DMSO (125 mg/mL) [MedChemExpress Data]

Isorhamnetin Melting Point 311 - 314 °C
[PubChem Data for

Isorhamnetin]

Isorhamnetin Boiling Point Not available

Biological Activities and Quantitative Data
Isorhamnetin 3-gentiobioside has demonstrated notable biological activities in preliminary

studies. The primary reported activities include the promotion of cancer cell proliferation and
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antioxidant effects through radical scavenging.

Activity Cell Line/Assay Result (EC50/IC50) Source

DNA Synthesis

Activation

MCF-7 human breast

cancer cells
3.1 µg/mL (EC50)

[MedChemExpress

Data]

ABTS Radical

Scavenging
Chemical Assay 33.43 µg/mL (IC50)

[MedChemExpress

Data]

Experimental Protocols
Detailed methodologies for assessing the biological activities of Isorhamnetin 3-gentiobioside
are crucial for reproducible research. The following sections outline standard protocols for the

key experiments cited.

MCF-7 Cell Proliferation Assay (EC50 Determination)
This protocol describes a typical workflow for determining the half-maximal effective

concentration (EC50) of a compound that promotes cell proliferation.
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Cell Preparation

Treatment

MTT Assay

Data Analysis

Culture MCF-7 cells to
~80% confluency

Seed cells in 96-well plates
(5,000-10,000 cells/well)

Incubate for 24h to allow
cell attachment

Prepare serial dilutions of
Isorhamnetin 3-gentiobioside

Add compound dilutions
to respective wells

Incubate for a defined
period (e.g., 48-72h)

Add MTT reagent to each well Incubate for 2-4h to allow
formazan crystal formation

Add solubilization solution
(e.g., DMSO)

Measure absorbance at 570 nm Calculate cell viability relative
to vehicle control

Plot dose-response curve and
determine EC50 value

ABTS Radical Preparation

Scavenging Reaction

Measurement and Analysis

Mix 7 mM ABTS solution with
2.45 mM potassium persulfate

Incubate in the dark at room
temperature for 12-16h

Dilute the ABTS radical solution
to an absorbance of ~0.7 at 734 nm

Prepare serial dilutions of
Isorhamnetin 3-gentiobioside

Add compound dilutions to the
diluted ABTS radical solution

Incubate for a short period
(e.g., 6 minutes)

Measure absorbance at 734 nm Calculate the percentage
of radical inhibition

Plot dose-response curve and
determine the IC50 value
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Isorhamnetin (Aglycone)

Cellular Signaling Pathways

Biological Outcomes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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